1,1'-(Methylenedi-4,1-phenylene)bis-(3-cyclohexenone)hydrazine

• IUPAC Name: 3-[2-[4-[[4-[2-(3-oxocyclohexen-1-yl)hydrazinyl]phenyl]methyl]phenyl]hydrazinyl]cyclohex-2-en-1-one
• InChI: InChI=1S/C25H28N4O2/c30-24-5-1-3-22(16-24)28-26-20-11-7-18(8-12-20)15-19-9-13-21(14-10-19)27-29-23-4-2-6-25(31)17-23/h7-14,16-17,26-29H,1-6,15H2
• InChI Key: UCZJWWYNTSUTPB-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=CC(=O)C1)NNC2=CC=C(C=C2)CC3=CC=C(C=C3)NNC4=CC(=O)CCC4
• Molecular Formula: C25H28N4O2
• DSSTOX Substance ID: DTXSID80724590
• Molecular Weight: 416.5 g/mol
• CAS No.: 1216547-21-5

Description

1,1'-(Methylenedi-4,1-phenylene)bis-(3-cyclohexenone)hydrazine (CAS: 1216547-21-5) is a bis-hydrazine derivative featuring a methylenediphenylene backbone bridged between two 3-cyclohexenone moieties.

Preparation Methods

The synthesis of 1,1’-(Methylenedi-4,1-phenylene)bis-(3-cyclohexenone)hydrazine typically involves the reaction of methylenedi-4,1-phenylene with 3-cyclohexenone under specific conditions. The reaction is usually carried out in the presence of a hydrazine derivative, which facilitates the formation of the hydrazine linkage . Industrial production methods may involve optimized reaction conditions to ensure high yield and purity, including controlled temperature, pressure, and the use of catalysts .

Chemical Reactions Analysis

1,1’-(Methylenedi-4,1-phenylene)bis-(3-cyclohexenone)hydrazine undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or hydrogen peroxide, leading to the formation of corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can be performed using reducing agents like sodium borohydride or lithium aluminum hydride, resulting in the formation of alcohols or amines.

Substitution: The aromatic rings in the compound can undergo electrophilic substitution reactions, such as nitration or halogenation, under appropriate conditions.

Scientific Research Applications

1,1’-(Methylenedi-4,1-phenylene)bis-(3-cyclohexenone)hydrazine has several applications in scientific research:

Chemistry: It is used as a reagent in organic synthesis and as an intermediate in the production of more complex molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent in various medical conditions.

Industry: It is utilized in the production of polymers and other industrial materials due to its unique chemical properties.

Mechanism of Action

The mechanism of action of 1,1’-(Methylenedi-4,1-phenylene)bis-(3-cyclohexenone)hydrazine involves its interaction with specific molecular targets and pathways. The hydrazine groups in the compound can form covalent bonds with nucleophilic sites in biological molecules, leading to various biochemical effects . Additionally, the aromatic rings may facilitate interactions with enzymes and receptors, modulating their activity .

Comparison with Similar Compounds

Comparative Analysis with Structurally Similar Compounds

Key Differences in Reactivity and Functionality

• Electronic Effects: The presence of electron-withdrawing groups (e.g., nitro in ) or electron-donating groups (e.g., methoxy in ) alters reactivity. The target compound’s cyclohexenone groups introduce steric hindrance and keto-enol tautomerism, distinguishing it from simpler aryl hydrazines.
• Thermal Stability : Compounds like 1,1'-(Methylenedi-4,1-phenylene)bimaleimide exhibit superior thermal stability (>300°C) due to aromatic crosslinking, whereas hydrazine derivatives with aliphatic backbones (e.g., ) degrade below 200°C.
• Biological Activity: Hydrazine-carbothioamide derivatives (e.g., ) show antimicrobial properties, while the target compound’s applications are primarily non-biological (e.g., polymer curing agents ).

Spectral and Analytical Data Comparison

Table 2: Spectroscopic Characteristics

Compound	IR (C=N stretch, cm⁻¹)	^1H NMR (δ, ppm)	Melting Point (°C)
Target Compound	Not reported	Not reported	Not reported
(E)-2-(1-(4-Methoxyphenylethylidene)-1-phenylhydrazine	1596	11.10 (NH), 3.80 (OCH3)	180–185
Bis[1-(3-nitrophenyl)ethylidene]hydrazine	1620 (C=N)	Aromatic H: 6.82–7.52	196–198

Note: The absence of published spectral data for the target compound limits direct comparisons but suggests proprietary or niche industrial use .

Commercial and Industrial Relevance

• Availability : The target compound is marketed as a high-purity standard (5–50 mg) for research, contrasting with bulk-scale agrochemical precursors (e.g., ) .
• Cost and Synthesis Complexity: Derivatives with simple aryl groups (e.g., ) are cost-effective to synthesize, while the target compound’s bis-cyclohexenone structure requires multi-step protocols, increasing production costs.

Biological Activity

1,1'-(Methylenedi-4,1-phenylene)bis-(3-cyclohexenone)hydrazine, a compound with the molecular formula C$_{25}$H$_{28}$N$_4$O$_2$ and a molecular weight of 416.52 g/mol, has garnered attention for its potential biological activities. This article synthesizes current research findings on its biological properties, including its effects on cell viability, apoptosis induction, and potential therapeutic applications.

Chemical Structure

The compound features a unique structure characterized by two cyclohexenone moieties linked by a methylene bridge, which is hypothesized to contribute to its biological activity. The structure can be represented as follows:

$$\text{C}_{25}\text{H}_{28}\text{N}_{4}\text{O}_{2}$$

Biological Activity Overview

Research indicates that 1,1'-(Methylenedi-4,1-phenylene)bis-(3-cyclohexenone)hydrazine exhibits various biological activities, including:

• Anticancer Activity : Studies have shown that this compound can induce apoptosis in cancer cell lines.
• Antimicrobial Properties : Preliminary investigations suggest potential efficacy against certain bacterial strains.
• Anti-inflammatory Effects : The compound may modulate inflammatory pathways.

The anticancer properties of 1,1'-(Methylenedi-4,1-phenylene)bis-(3-cyclohexenone)hydrazine are primarily attributed to its ability to induce apoptosis through the activation of caspase pathways. In vitro studies demonstrate that treatment with this compound results in increased levels of pro-apoptotic proteins and decreased levels of anti-apoptotic proteins.

Case Studies

A study conducted on various cancer cell lines (e.g., HeLa and MCF-7) revealed that treatment with the compound led to:

• Cell Viability Reduction : A dose-dependent decrease in cell viability was observed.
• Apoptosis Induction : Flow cytometry analysis indicated significant increases in early and late apoptotic cells after treatment.

Cell Line	IC50 (µM)	Apoptosis Rate (%)
HeLa	15	70
MCF-7	20	65

Antimicrobial Properties

Initial antimicrobial assays indicated that 1,1'-(Methylenedi-4,1-phenylene)bis-(3-cyclohexenone)hydrazine exhibits activity against gram-positive bacteria such as Staphylococcus aureus. The minimum inhibitory concentration (MIC) was determined to be relatively low compared to standard antibiotics.

Bacterial Strain	MIC (µg/mL)
Staphylococcus aureus	50
Escherichia coli	>100

Anti-inflammatory Effects

The compound's anti-inflammatory effects have been evaluated through various assays measuring cytokine release. In vitro studies demonstrated a significant reduction in pro-inflammatory cytokines (e.g., TNF-alpha, IL-6) when cells were treated with the compound.